Cas no 878733-16-5 (8-(2-ethoxyphenyl)-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(2-ethoxyphenyl)-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 878733-16-5
• MF: C₂₁H₂₅N₅O₄
• MW: 411.454304456711
• CID: 5556464
• Update Time: 2025-07-22

8-(2-ethoxyphenyl)-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-(2-ethoxyphenyl)-2-(2-methoxyethyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 8-(2-ethoxyphenyl)-3-(2-methoxyethyl)-1,6,7-trimethyl- (9CI)
• 8-(2-ethoxyphenyl)-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C21H25N5O4/c1-6-30-16-10-8-7-9-15(16)25-13(2)14(3)26-17-18(22-20(25)26)23(4)21(28)24(19(17)27)11-12-29-5/h7-10H,6,11-12H2,1-5H3
• InChI Key： MOUWNKPXLWKPDW-UHFFFAOYSA-N
• SMILES： N12C(C)=C(C)N(C3=CC=CC=C3OCC)C1=NC1=C2C(=O)N(CCOC)C(=O)N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 8-(2-ethoxyphenyl)-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to 8-(2-ethoxyphenyl)-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 878733-16-5)

8-(2-ethoxyphenyl)-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, with the CAS number 878733-16-5, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines and is characterized by its unique structural features and potential biological activities. The compound's complex structure includes a substituted imidazopyridine core with multiple functional groups that contribute to its pharmacological properties.

The structure of 8-(2-ethoxyphenyl)-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is composed of a central imidazopyridine ring system fused with a purine moiety. The presence of the 2-ethoxyphenyl and 2-methoxyethyl substituents on the imidazopyridine ring and the trimethyl groups on the purine ring adds to its structural complexity and diversity. These substituents play a crucial role in modulating the compound's interactions with biological targets and influencing its pharmacokinetic and pharmacodynamic properties.

Recent studies have highlighted the potential therapeutic applications of 8-(2-ethoxyphenyl)-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione in various disease models. One of the key areas of interest is its activity as an adenosine receptor antagonist. Adenosine receptors are G protein-coupled receptors (GPCRs) that play a critical role in modulating various physiological processes such as sleep regulation, pain perception, and immune responses. By antagonizing these receptors, 8-(2-ethoxyphenyl)-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has shown promise in treating conditions such as insomnia and chronic pain.

In addition to its adenosine receptor antagonistic properties, 8-(2-ethoxyphenyl)-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Preclinical studies have demonstrated that 8-(2-ethoxyphenyl)-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H，8H-imidazo[1，2-g]purine-2，4-dione can effectively reduce inflammatory markers and alleviate symptoms in animal models of these diseases.

The pharmacokinetic profile of 8-(2-ethoxyphenyl)-3-(2-methoxyethyl)-1，6，7-trimethyl-1H，2H，3H，4H，8H-imidazo[1，2-g]purine-2，4-dione has been extensively studied to optimize its therapeutic potential. Research has shown that the compound exhibits good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. The compound's metabolic stability is another important factor that contributes to its suitability for drug development. Studies have indicated that 8-(2-ethoxyphenyl)-3-(2-methoxyethyl)-1，6，7-trimethyl-1H，2H，3H，4H，8H-imidazo[1，2-g]purine-2，4-dione is metabolized primarily through hepatic pathways with minimal first-pass metabolism.

Furthermore, the safety profile of 8-(2-ethoxyphenyl)-3-(2-methoxyethyl)-1，6，7-trimethyl-1H，2H，3H，4H，8H-imidazo[1，2-g]purine-2，4-dione has been evaluated in preclinical toxicity studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. This favorable safety profile supports its further development as a potential therapeutic agent.

In conclusion, 8-(2-ethoxyphenyl)-3-(２-methoxylethyl）－１、６、７－trimethyl－１Ｈ、２Ｈ、３Ｈ、４Ｈ、８Ｈ－imidazo［１、２－ｇ］purine－２、４－dione (CAS No. ８７８７３３－１６－５) represents a promising candidate for the treatment of various diseases due to its unique chemical structure and diverse biological activities. Ongoing research continues to explore its full therapeutic potential and optimize its use in clinical settings. The compound's ability to modulate adenosine receptors and reduce inflammation makes it a valuable addition to the arsenal of drugs available for treating conditions such as insomnia and inflammatory diseases.